Cas no 1353952-00-7 (3-Bromo-N-(piperidin-4-ylmethyl)benzenesulfonamide hydrochloride)

3-Bromo-N-(piperidin-4-ylmethyl)benzenesulfonamide hydrochloride is a sulfonamide derivative featuring a brominated benzene ring and a piperidinylmethyl substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The bromo-substituent enhances reactivity for further functionalization, while the piperidine moiety contributes to binding affinity in target interactions. The hydrochloride salt form improves solubility and stability, facilitating handling and storage. Its well-defined structure and high purity make it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound is typically characterized by NMR, HPLC, and mass spectrometry for quality assurance.

3-Bromo-N-(piperidin-4-ylmethyl)benzenesulfonamide hydrochloride structure

1353952-00-7 structure

Product Name:3-Bromo-N-(piperidin-4-ylmethyl)benzenesulfonamide hydrochloride

CAS No:1353952-00-7

MF:C₁₂H₁₈BrClN₂O₂S

MW:369.705520153046

MDL:MFCD21098987

CID:2091193

PubChem ID:66570264

Update Time:2025-06-07

3-Bromo-N-(piperidin-4-ylmethyl)benzenesulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-N-(piperidin-4-ylmethyl)benzenesulfonamide hydrochloride
- 3-bromo-N-(piperidin-4-ylmethyl)benzenesulfonamide;hydrochloride
- 3-Bromo-N-(piperidin-4-ylmethyl)benzenesulfonamidehydrochloride
- 3-Bromo-N-piperidin-4-ylmethyl-benzenesulfonamide hydrochloride
- 1353952-00-7
- A1-68334
- AKOS024464357
- DB-240863
- MDL： MFCD21098987
- Inchi： 1S/C12H17BrN2O2S.ClH/c13-11-2-1-3-12(8-11)18(16,17)15-9-10-4-6-14-7-5-10;/h1-3,8,10,14-15H,4-7,9H2;1H
- InChI Key： FHLHDCGDBKKBPY-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)S(NCC1CCNCC1)(=O)=O.Cl

Computed Properties

Exact Mass: 367.99609g/mol
Monoisotopic Mass: 367.99609g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 350
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.6Å²

3-Bromo-N-(piperidin-4-ylmethyl)benzenesulfonamide hydrochloride Pricemore >>

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